Carazolol
Carazolol
Carazolol is a member of carbazoles.
Brand Name:
Vulcanchem
CAS No.:
57775-29-8
VCID:
VC0522624
InChI:
InChI=1S/C18H22N2O2/c1-12(2)19-10-13(21)11-22-17-9-5-8-16-18(17)14-6-3-4-7-15(14)20-16/h3-9,12-13,19-21H,10-11H2,1-2H3
SMILES:
CC(C)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O
Molecular Formula:
C18H22N2O2
Molecular Weight:
298.4 g/mol
Carazolol
CAS No.: 57775-29-8
Cat. No.: VC0522624
Molecular Formula: C18H22N2O2
Molecular Weight: 298.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Carazolol is a member of carbazoles. |
|---|---|
| CAS No. | 57775-29-8 |
| Molecular Formula | C18H22N2O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | 1-(9H-carbazol-4-yloxy)-3-(propan-2-ylamino)propan-2-ol |
| Standard InChI | InChI=1S/C18H22N2O2/c1-12(2)19-10-13(21)11-22-17-9-5-8-16-18(17)14-6-3-4-7-15(14)20-16/h3-9,12-13,19-21H,10-11H2,1-2H3 |
| Standard InChI Key | BQXQGZPYHWWCEB-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O |
| Canonical SMILES | CC(C)NCC(COC1=CC=CC2=C1C3=CC=CC=C3N2)O |
| Appearance | Solid powder |
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